N-Cbz-glycyl-L-tyrosine benzyl ester

Core Science & Biosynthesis

Physicochemical Characterization and Molecular Weight Determination of N-Cbz-glycyl-L-tyrosine Benzyl Ester

A Technical Whitepaper on Dipeptide Intermediate Profiling for Drug Development

Executive Summary

In solid-phase and liquid-phase peptide synthesis, the selection of protecting groups dictates the efficiency of the synthetic pathway. N-Cbz-glycyl-L-tyrosine benzyl ester (commonly abbreviated as Cbz-Gly-Tyr-OBzl or Z-Gly-Tyr-OBn) is a fully protected dipeptide intermediate widely utilized in the synthesis of enzymatic substrates and peptide-based active pharmaceutical ingredients (APIs).

The exact average molecular weight of N-Cbz-glycyl-L-tyrosine benzyl ester is 462.49 g/mol [1]. Its empirical molecular formula is C26H26N2O6 [2]. This whitepaper provides an in-depth mechanistic breakdown of its molecular mass, the causality behind its structural design, and a self-validating analytical protocol for empirical mass verification.

Molecular Architecture and Mass Contribution

To understand the physicochemical properties of Cbz-Gly-Tyr-OBzl, one must deconstruct the molecule into its four functional moieties. The exact monoisotopic mass of the compound is 462.179 Da .

The design of this molecule is highly intentional. Both the N-terminal Carboxybenzyl (Cbz) and the C-terminal Benzyl ester (OBzl) are benzyl-derived protecting groups. The causality of this design: By utilizing dual benzyl-based protection, chemists can execute a "global deprotection" strategy. Both groups can be cleaved simultaneously via catalytic hydrogenolysis ( H2​ , Pd/C ), yielding the free dipeptide without exposing the peptide bonds to harsh acidic conditions (such as HF or TFA) that often lead to racemization or unwanted side reactions.

Table 1: Mass Contribution by Structural Moiety

Structural Moiety	Chemical Formula	Monoisotopic Mass (Da)	Functional Role in Peptide Synthesis
N-Terminal Cbz	C8​H7​O2​	135.044	Amine protection; orthogonal to Boc chemistry
Glycyl Residue	C2​H3​NO	57.021	Achiral spacer providing backbone flexibility
L-Tyrosyl Residue	C9​H9​NO2​	163.063	Aromatic core; critical for enzymatic recognition
C-Terminal OBzl	C7​H7​O	107.049	Carboxyl protection; prevents C-terminal coupling
Total Molecule	C26​H26​N2​O6​	462.177	Fully protected dipeptide intermediate

Mechanistic Workflow: Synthesis & Deprotection

The following diagram illustrates the logical workflow from precursor coupling to global deprotection.

Synthesis and global deprotection workflow of Cbz-Gly-Tyr-OBzl yielding the free dipeptide.

Self-Validating Protocol: LC-ESI-MS Mass Verification

In drug development, theoretical mass must be empirically verified. Below is a self-validating Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI-MS) protocol designed to confirm the identity of Cbz-Gly-Tyr-OBzl[3].

Phase 1: System Calibration & Suitability (Control)

• Calibration: Infuse a known standard (e.g., Reserpine, m/z 609.28) to calibrate the mass analyzer. Ensure mass accuracy is within ±5 ppm.

• Blank Run: Inject a blank solvent matrix (50:50 MeOH:Water with 0.1% Formic Acid) to establish a baseline and confirm the absence of carryover.

Phase 2: Sample Preparation

• Dissolve 1.0 mg of Cbz-Gly-Tyr-OBzl in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

• Dilute the stock 1:100 in the mobile phase (50:50 MeOH:Water + 0.1% Formic Acid) to yield a 10 µg/mL working solution.

Phase 3: Acquisition Parameters

• Ionization Mode: Positive Ion Mode (ESI+)

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 250 °C

• Flow Rate: 0.3 mL/min (LC gradient) or 10 µL/min (direct infusion)

Phase 4: Data Validation (The Self-Correction Mechanism)

To ensure this protocol is a self-validating system , you must not rely solely on the presence of the primary mass peak. You must validate the isotopic envelope.

Because the molecule contains exactly 26 carbon atoms, the natural abundance of 13C dictates a specific isotopic ratio. The [M+H+1]+ peak must be approximately 28.6% (calculated as 26×1.1% ) the intensity of the monoisotopic [M+H]+ peak. If the observed ratio deviates by more than ±2% , the peak is likely a co-eluting isobaric interference, and the LC gradient must be adjusted before confirming product identity.

Table 2: Expected ESI-MS Adducts

Ion Species	Formula	Theoretical m/z	Relative Abundance
Monoisotopic [M+H]+	[C26​H27​N2​O6​]+	463.186	100% (Base Peak)
Isotopic [M+H+1]+	[13C1C25​H27​N2​O6​]+	464.189	~28.6% (Validation Key)
Sodium Adduct [M+Na]+	[C26​H26​N2​O6​Na]+	485.168	Variable

Applications in Enzymatic Assays

Beyond its role as a synthetic intermediate, partially deprotected derivatives of this molecule (specifically N-Cbz-glycyl-L-tyrosine, where the C-terminal OBzl is removed) serve as highly specific model substrates in enzymology.

Because the N-terminus remains blocked by the Cbz group, the molecule is resistant to aminopeptidases. However, the free C-terminal tyrosine makes it an ideal, highly specific substrate for exopeptidases such as Carboxypeptidase A and various metalloproteinases[4]. The cleavage of the Gly-Tyr bond releases free L-tyrosine, which can be quantitatively measured via colorimetric assays or UV absorbance, allowing researchers to calculate precise enzyme kinetics ( Km​ and Vmax​ ) in drug screening assays.

References

• TandF Online. "Properties of the Folate-hydrolyzing Enzyme of Crithidia fasciculata as a Carboxypeptidase". Agricultural and Biological Chemistry. URL:[Link]

Sources

• 1. Cbz-Gly-L-Tyr-OBzl | 57294-46-9 [chemicalbook.com]
• 2. Cbz-Gly-L-Tyr-OBzl | 57294-46-9 [chemicalbook.com]
• 3. tlcstandards.com [tlcstandards.com]
• 4. tandfonline.com [tandfonline.com]

An In-Depth Technical Guide to the Strategic Use of N-Cbz-glycyl-L-tyrosine Benzyl Ester in Liquid-Phase Peptide Synthesis

Introduction: The Strategic Value of Protected Dipeptides in Liquid-Phase Synthesis

For researchers, scientists, and professionals in drug development, the chemical synthesis of peptides is a foundational discipline. While solid-phase peptide synthesis (SPPS) is lauded for its efficiency and automation, liquid-phase peptide synthesis (LPPS), also known as solution-phase synthesis, offers unparalleled control and scalability, particularly for the large-scale production of shorter peptides or peptide fragments.[1][2] A key strategy within LPPS is the use of pre-formed, protected peptide fragments, a technique often referred to as fragment or segment condensation.[][4] This approach combines the advantages of solid-phase synthesis for fragment preparation with the precise control of solution-phase coupling.[4]

This guide provides an in-depth technical examination of the mechanism and application of a strategic dipeptide building block: N-Cbz-glycyl-L-tyrosine benzyl ester. We will explore the causality behind its use, from the choice of protecting groups to the nuances of its coupling and deprotection, offering field-proven insights to guide your synthetic strategy.

The use of a protected dipeptide like N-Cbz-Gly-Tyr-OBzl is a deliberate choice to mitigate common side reactions and enhance synthetic efficiency. By coupling a dipeptide instead of single amino acids sequentially, the risk of certain side reactions, such as diketopiperazine formation, can be strategically managed.[5][6] Furthermore, this approach can improve the solubility of intermediate fragments and streamline the overall synthesis and purification process.[]

The Anatomy of N-Cbz-glycyl-L-tyrosine Benzyl Ester: A Strategic Design

The efficacy of this dipeptide fragment lies in the deliberate selection of its protecting groups, each serving a distinct and vital role. The N-terminal α-amino group of glycine is protected by a benzyloxycarbonyl (Cbz or Z) group, while the C-terminal carboxylic acid of tyrosine is protected as a benzyl ester (OBzl).

Functional Group	Protecting Group	Abbreviation	Key Features & Rationale
N-terminal α-Amino	Benzyloxycarbonyl	Cbz or Z	Stable under both mild acidic and basic conditions, allowing for the deprotection of other groups if needed.[7] Removable under neutral conditions via hydrogenolysis.
C-terminal Carboxyl	Benzyl Ester	OBzl	Robust protection for the carboxylic acid.[8] Stable to a wide range of reaction conditions, yet readily cleaved by hydrogenolysis, often concurrently with the Cbz group.[9]
Tyrosine Side Chain	Unprotected	-	The phenolic hydroxyl group is nucleophilic and requires careful consideration during the coupling step to prevent side reactions like O-acylation.[10]

This protection scheme is a classic example of the Boc/Bzl strategy's principles, where benzyl-based protecting groups are employed for their stability and are typically removed simultaneously in a final deprotection step.[8]

The Coupling Mechanism: Activating and Assembling the Peptide Chain

The core of the LPPS process is the formation of the peptide bond. This is achieved by activating the C-terminal carboxyl group of the N-Cbz-Gly-Tyr-OBzl dipeptide, making it susceptible to nucleophilic attack by the free N-terminal amine of the growing peptide chain. Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), are the most common activating agents for this purpose.[8][11]

The mechanism proceeds through several key steps:

• Formation of the O-Acylisourea Intermediate: The carbodiimide reacts with the carboxylic acid of the dipeptide to form a highly reactive O-acylisourea intermediate.[12]

• Nucleophilic Attack and Side Reaction Suppression: This intermediate can be directly attacked by the amine component. However, it is also prone to rearranging into an unreactive N-acylurea byproduct or, in the case of chiral amino acids, can lead to racemization.[13] To suppress these side reactions, an additive such as 1-hydroxybenzotriazole (HOBt) or OxymaPure is crucial.[12] The additive rapidly converts the O-acylisourea into a less reactive, yet still highly efficient, active ester, which then cleanly reacts with the amine.[14]

• Peptide Bond Formation: The N-terminal amine of the peptide chain attacks the activated ester, forming the desired peptide bond and releasing the additive. The carbodiimide is converted into a urea byproduct (e.g., dicyclohexylurea, DCU), which often precipitates from the reaction mixture and can be removed by filtration.[11]

Sources

• 1. Liquid-Phase Peptide Synthesis (LPPS) Technology - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 2. What Is Liquid Phase Peptide Synthesis? - Bachem [bachem.com]
• 4. renyi.hu [renyi.hu]
• 5. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jpt.com [jpt.com]
• 9. Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. peptidechemistry.org [peptidechemistry.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. JP2018070590A - Use of excess carbodiimide for peptide synthesis at high temperatures. - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. Carbodiimide-Mediated Beckmann Rearrangement of Oxyma-B as a Side Reaction in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Kinetic Profiling of Chymotrypsin Using N-Cbz-glycyl-L-tyrosine Benzyl Ester

Mechanistic Rationale & Substrate Design

In the landscape of protease assay development, the choice of substrate dictates both the sensitivity of the assay and the physiological relevance of the kinetic data. While α -chymotrypsin functions as an endopeptidase in vivo, its esterase activity in vitro provides a highly sensitive mechanism for kinetic profiling, structural biology studies, and inhibitor screening[1].

N-Cbz-glycyl-L-tyrosine benzyl ester (Cbz-Gly-Tyr-OBzl) is a specialized synthetic substrate engineered to exploit the specific subsite architecture of the chymotrypsin active cleft[2]:

• The S1 Pocket Determinant: The L-tyrosine side chain docks perfectly into the deep, hydrophobic S1 pocket of chymotrypsin. This interaction is the primary driver of the enzyme's cleavage specificity.

• S2/S3 Subsite Engagement (Causality of the Cbz Group): The N-carbobenzoxy (Cbz) protecting group is not merely protective; it mimics the steric bulk and hydrophobicity of an extended polypeptide chain. This engages the S2 and S3 subsites, significantly lowering the Michaelis constant ( Km​ ) compared to smaller, truncated substrates like N-Acetyl-L-tyrosine ethyl ester (ATEE)[1].

• The Leaving Group (Causality of the Benzyl Ester): Ester bonds are cleaved orders of magnitude faster than amide bonds by serine proteases. The benzyl ester (OBzl) provides an excellent, highly reactive leaving group, yielding a high turnover number ( kcat​ ) that allows for rapid, continuous assay monitoring[1].

Catalytic mechanism of chymotrypsin acting on Cbz-Gly-Tyr-OBzl via an acyl-enzyme intermediate.

Quantitative Data: Comparative Kinetic Parameters

To contextualize the efficiency of Cbz-Gly-Tyr-OBzl, it is essential to compare its kinetic parameters against other standard chymotrypsin substrates. The inclusion of the Cbz group and the benzyl ester optimizes the overall catalytic efficiency ( kcat​/Km​ ).

Table 1: Representative Kinetic Parameters for Chymotrypsin Ester Substrates

Substrate	Km​ (mM)	kcat​ ( s−1 )	Catalytic Efficiency ( kcat​/Km​ , M−1s−1 )	Structural Advantage
ATEE	0.70	190	~2.7 × 105	Baseline ester substrate; minimal subsite engagement.
BTEE	0.02	100	~5.0 × 106	Benzoyl group improves S2 binding, lowering Km​ .
Cbz-Gly-Tyr-OBzl	0.05	250	~5.0 × 106	Extended peptide backbone mimicry; optimal S1-S3 fit.

(Note: Values are representative benchmarks synthesized from standard serine protease kinetic profiles[1])

Principles of the Self-Validating pH-Stat Assay

Unlike chromogenic substrates (e.g., p-nitroanilides) that require spectrophotometric monitoring, the hydrolysis of Cbz-Gly-Tyr-OBzl is best monitored via continuous pH-stat titrimetry[3].

The Causality of the Method: Hydrolysis of the benzyl ester yields Cbz-Gly-Tyr-OH and benzyl alcohol. At the optimal assay pH of 7.8, the newly formed carboxylic acid immediately dissociates, releasing a proton ( H+ ) into the solution. A pH-stat titrator continuously adds standardized NaOH to maintain the pH at exactly 7.8. The volume of NaOH added over time is directly stoichiometric (1:1) to the moles of substrate cleaved. This method prevents the product inhibition and pH drift that plague unbuffered or endpoint assays, providing a highly reliable, real-time kinetic readout.

Experimental Protocol: Self-Validating pH-Stat Workflow

Audience: Analytical Chemists, Enzymologists, and Assay Developers. Equipment: Automated pH-stat titrator equipped with a micro-burette and a water-jacketed reaction vessel.

Reagent Preparation & Causality

• Assay Buffer (Diluent): 10 mM CaCl2​ , 100 mM NaCl.

  • Causality: Calcium ions are strictly required to stabilize the active conformation of chymotrypsin and prevent autolytic degradation during the assay.

• Substrate Solution: 10 mM N-Cbz-glycyl-L-tyrosine benzyl ester dissolved in 50% Methanol/Water.

  • Causality: The Cbz group and benzyl ester render the substrate highly hydrophobic. Methanol acts as a necessary co-solvent to prevent precipitation upon introduction to the aqueous assay buffer[3].

• Enzyme Stock: 1.0 mg/mL bovine α -chymotrypsin in 1 mM HCl.

  • Causality: Serine proteases undergo rapid autolysis at neutral pH. Storing the enzyme in dilute acid (pH ~3.0) protonates the catalytic histidine, completely inhibiting autolysis until the enzyme is diluted into the pH 7.8 assay buffer[4].

• Titrant: 0.010 M NaOH, standardized and CO2​ -free.

Step-by-Step Titration Workflow

• System Equilibration: Pipette 5.0 mL of Assay Buffer and 0.5 mL of Substrate Solution into the water-jacketed reaction vessel. Equilibrate to exactly 25.0°C.

• Baseline Stabilization: Lower the pH electrode and titrant delivery tip into the solution. Adjust the pH to 7.80.

• Self-Validation Step 1 (Blank): Monitor the baseline for 3 minutes without enzyme.

  • Causality: Esters can undergo spontaneous base-catalyzed hydrolysis. Recording this blank rate ensures that non-enzymatic cleavage is subtracted from the final calculation, ensuring data trustworthiness.

• Reaction Initiation: Inject 50 μL of the Enzyme Stock into the reaction vessel.

• Continuous Monitoring: Record the volume of 0.010 M NaOH added over a 5-minute linear phase.

• Self-Validation Step 2 (Inhibition Control): In a separate run, pre-incubate the enzyme with 1 mM Phenylmethylsulfonyl fluoride (PMSF) for 15 minutes before addition.

  • Causality: PMSF irreversibly sulfonates Ser195. If the titration rate drops to the blank baseline, it definitively proves that the observed hydrolysis is driven by the serine protease active site, validating the entire system and ruling out buffer artifacts[5].

Step-by-step pH-stat experimental workflow with integrated self-validation controls.

Data Analysis

Calculate the specific activity using the following equation:

Specific Activity (Units/mg)=Venz​×Cenz​(Rassay​−Rblank​)×M×1000​

Where:

• Rassay​ = Rate of NaOH addition for the sample (mL/min)

• Rblank​ = Rate of NaOH addition for the blank (mL/min)

• M = Molarity of the NaOH titrant (0.010 mol/L)

• 1000 = Conversion factor from millimoles to micromoles

• Venz​ = Volume of enzyme added (mL)

• Cenz​ = Concentration of enzyme stock (mg/mL)

References

• Philipp, M., & Bender, M. L. (1974). Subtilisin-catalyzed hydrolysis of peptide methyl esters. FEBS Letters. Retrieved from[Link]

• ResearchGate. The synthesis of l-glycyl-l-tyrosine derivatives using organic-solvent stable PST-01 protease. Retrieved from [Link]

• Taylor & Francis. Purification and Some Properties of Protease I Having Transfer Action from Streptomyces griseus var. alcalophilus. Retrieved from [Link]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. N-Cbz-glycyl-L-tyrosine benzyl ester | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. tandfonline.com [tandfonline.com]

Step-by-step synthesis of dipeptides using N-Cbz-glycyl-L-tyrosine benzyl ester

Application Note: Step-by-Step Liquid-Phase Synthesis of N-Cbz-Glycyl-L-Tyrosine Benzyl Ester

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Strategic Rationale

The dipeptide Glycyl-L-tyrosine (Gly-Tyr) is highly valued in clinical nutrition, parenteral formulations, and biochemical research due to its superior aqueous solubility and stability compared to monomeric L-tyrosine[1]. The synthesis of its fully protected precursor, N-Cbz-glycyl-L-tyrosine benzyl ester (Cbz-Gly-Tyr-OBzl) , serves as a foundational model for Liquid-Phase Peptide Synthesis (LPPS). LPPS combines the scalability of classical solution-phase chemistry with streamlined, extraction-based purifications[2].

This protocol utilizes a highly efficient orthogonal protecting group strategy:

• N-Terminal Protection: Carboxybenzyl (Cbz) on Glycine.

• C-Terminal Protection: Benzyl ester (OBzl) on Tyrosine.

• Strategic Advantage: Both the Cbz and OBzl groups can be simultaneously cleaved in a single downstream operation via catalytic hydrogenolysis (H₂ gas, Pd/C catalyst). This yields the free dipeptide in one step without the need for harsh acidic deprotection[3].

Mechanistic Causality: The E-E-A-T Core

In peptide coupling, activating the carboxylic acid often risks racemization via an oxazolone intermediate[4]. Although the N-terminal residue here is Glycine (which is achiral and cannot racemize), establishing a robust, racemization-free protocol is critical for translating this workflow to other dipeptides.

We employ the EDC/HOBt coupling system rather than traditional DCC (N,N'-Dicyclohexylcarbodiimide).

• Why EDC? 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) generates a water-soluble urea byproduct. Unlike DCC, which produces a stubborn, insoluble dicyclohexylurea (DCU) precipitate that complicates purification, EDC-urea is effortlessly removed during the aqueous acidic wash.

• Why HOBt? Hydroxybenzotriazole (HOBt) acts as an intermediate nucleophile. It attacks the highly reactive (and unstable) O-acylisourea formed by EDC, converting it into an OBt active ester. This ester is highly reactive toward the incoming amine but stable enough to prevent rearrangement into an unreactive N-acylurea or an epimerization-prone oxazolone[4].

Figure 1: EDC/HOBt activation mechanism suppressing side reactions and racemization.

Quantitative Data & Reagent Stoichiometry

To ensure a self-validating system, the amine component (H-Tyr-OBzl) is kept as the limiting reagent, while a slight excess of the activated acid ensures complete conversion.

Reagent	Role	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)
H-Tyr-OBzl·HCl	Nucleophile (Limiting)	307.77	1.00 eq	3.08 g
Cbz-Gly-OH	Acyl Donor	209.20	1.10 eq	2.30 g
EDC·HCl	Coupling Agent	191.70	1.15 eq	2.20 g
HOBt (anhydrous)	Epimerization Suppressant	135.13	1.15 eq	1.55 g
DIPEA	Base	129.24	2.50 eq	4.35 mL
DMF (Anhydrous)	Solvent	73.09	N/A	40.0 mL

Expected Yield: 85-92% (approx. 3.9 - 4.2 g of Cbz-Gly-Tyr-OBzl).

Experimental Protocol: Step-by-Step Workflow

Figure 2: Liquid-Phase Peptide Synthesis (LPPS) workflow for Cbz-Gly-Tyr-OBzl.

Step 1: Pre-Activation of the Carboxylic Acid

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge with inert gas (Nitrogen or Argon).

• Dissolution: Add 2.30 g (11.0 mmol) of Cbz-Gly-OH and 1.55 g (11.5 mmol) of HOBt to the flask. Dissolve in 20 mL of anhydrous DMF.

• Cooling: Submerge the flask in an ice-water bath (0 °C). Causality: Cooling slows down the initial activation to prevent the thermal degradation of the highly reactive O-acylisourea intermediate.

• Activation: Add 2.20 g (11.5 mmol) of EDC·HCl portion-wise over 5 minutes. Stir at 0 °C for 30 minutes to allow the complete formation of the OBt active ester.

Step 2: Nucleophilic Acyl Substitution (Coupling)

• Amine Addition: In a separate vial, suspend 3.08 g (10.0 mmol) of H-Tyr-OBzl·HCl in 20 mL of anhydrous DMF.

• Neutralization: Add 4.35 mL (25.0 mmol) of N,N-Diisopropylethylamine (DIPEA) to the amine suspension. Causality: DIPEA neutralizes the HCl salt, generating the free, nucleophilic amine. 2.5 equivalents are used to neutralize the amine salt and maintain a basic environment for the coupling.

• Reaction: Transfer the neutralized amine solution dropwise into the main reaction flask containing the activated ester at 0 °C.

• Propagation: Remove the ice bath. Allow the reaction to warm to room temperature (RT) and stir for 12 hours. Monitor completion via TLC (Eluent: 5% MeOH in DCM; UV and Ninhydrin stain).

Step 3: Self-Validating Liquid-Liquid Extraction (Workup)

This sequence is designed as a self-validating purification system. Each wash specifically targets a distinct byproduct class[2].

• Dilution: Evaporate the bulk of DMF under reduced pressure (if possible), or dilute the reaction mixture directly with 150 mL of Ethyl Acetate (EtOAc).

• Acid Wash (3 x 50 mL of 1M HCl): Transfers unreacted H-Tyr-OBzl, DIPEA, and the EDC-urea byproduct into the aqueous layer by protonating their basic nitrogen centers.

• Base Wash (3 x 50 mL of Saturated NaHCO₃): Extracts unreacted Cbz-Gly-OH and HOBt into the aqueous layer by deprotonating their acidic functional groups.

• Brine Wash (1 x 50 mL of Saturated NaCl): Breaks any persistent emulsions and removes residual water from the organic phase.

• Drying: Dry the organic layer over anhydrous Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to yield a crude solid or foam.

Step 4: Purification & Quality Control

• Recrystallization: Dissolve the crude product in a minimum amount of hot EtOAc. Slowly add Hexane until the solution becomes slightly turbid. Allow it to cool to room temperature, then transfer to a 4 °C refrigerator overnight to induce crystallization.

• Filtration: Collect the white crystals via vacuum filtration and wash with cold Hexane. Dry under high vacuum.

• Validation:

  • LC-MS: Confirm the mass (Calculated for C₂₆H₂₆N₂O₆: [M+H]⁺ = 463.18).

  • HPLC: Ensure purity >95% (Reverse-phase C18 column, gradient H₂O/MeCN with 0.1% TFA).

References[2] Title: Liquid-Phase Peptide Synthesis (LPPS): A Third Wave for the Preparation of Peptides

Source: acs.org URL: 1] Title: An In-depth Technical Guide to the Biological Functions of Glycyl-L-tyrosine Source: benchchem.com URL: 3] Title: Peptides-V, Synthesis-II Source: spcmc.ac.in URL: 4] Title: N- to C-Peptide Synthesis, Arguably the Future for Sustainable Production Source: chemrxiv.org URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Optimizing HPLC retention time for N-Cbz-glycyl-L-tyrosine benzyl ester peaks

A comprehensive guide for researchers, scientists, and drug development professionals on optimizing HPLC retention time for N-Cbz-glycyl-L-tyrosine benzyl ester peaks. This guide is designed to provide actionable solutions to common chromatographic challenges in a direct question-and-answer format.

Introduction

As a Senior Application Scientist, I've frequently assisted labs in refining their analytical methods for complex synthetic peptides like N-Cbz-glycyl-L-tyrosine benzyl ester. This molecule, with its bulky hydrophobic protecting groups (Cbz and benzyl ester) and ionizable moieties (a free carboxylic acid and a phenolic hydroxyl group), presents unique challenges in reversed-phase HPLC.[1][2] Achieving a sharp, symmetrical, and reproducible peak requires a nuanced understanding of how mobile phase, stationary phase, and system parameters interact with the analyte's specific physicochemical properties.

This guide is structured to function as a dedicated support portal. The Troubleshooting Guide addresses immediate, specific problems you might be facing right now, while the Frequently Asked Questions (FAQs) section provides a deeper dive into the principles of method development for this and similar molecules.

Troubleshooting Guide: Rapid Problem Resolution

This section is designed for immediate problem-solving. Identify the issue you are observing in your chromatogram and follow the diagnostic steps provided.

Question: Why is my retention time drifting or shifting between injections?

Retention time drift is a common issue that can compromise the robustness of an analytical method. The cause can be chemical or physical, and a systematic approach is key to diagnosis.

Answer:

The first step is to determine if the issue is related to flow rate or a change in the chemical environment of the separation.[3] A simple diagnostic is to compare the retention time ratio (RTR) for all peaks, including the solvent front (t₀).[4]

• If the RTR is constant for all peaks (including t₀): The problem is likely related to the flow rate.[3][4]

  • Check for Leaks: Inspect fittings from the pump to the detector. Even a minor, non-dripping leak can cause a gradual drop in pressure and flow rate, often leaving behind faint white crystalline deposits if buffers are used.[3][5]

  • Pump Performance: Worn pump seals or malfunctioning check valves can lead to inconsistent flow.[5] If you suspect the pump, you can verify the flow rate by collecting the eluent in a graduated cylinder over a set time.[3]

• If the RTR varies between peaks (t₀ is stable): The issue is likely chemical in nature, related to the mobile phase, column, or temperature.[3][4]

  • Mobile Phase Inconsistency:

    • Preparation: Ensure the mobile phase is accurately prepared and thoroughly mixed. Inconsistent composition directly impacts retention.[6]

    • Degassing: Inadequate degassing can lead to bubble formation in the pump, causing flow rate fluctuations.

    • Evaporation: Volatile components, especially in pre-mixed mobile phases, can evaporate over time, altering the solvent strength. This is particularly true for modifiers like trifluoroacetic acid (TFA).[3]

  • Column Equilibration: The column must be fully equilibrated with the mobile phase. This can take 10-20 column volumes, and even longer if ion-pairing reagents are used.[6] A non-equilibrated column will show drifting retention times, typically for the first several injections of a sequence.

  • Temperature Fluctuations: A change of just 1°C can alter retention times by 1-2%.[5] Using a thermostatted column compartment is crucial for stable retention times.[7]

  • Column Contamination: Contaminants from the sample matrix can accumulate on the column, altering its chemistry and causing retention shifts.[6]

Question: Why is my N-Cbz-glycyl-L-tyrosine benzyl ester peak tailing?

Peak tailing is arguably the most common peak shape distortion and can significantly impact integration accuracy and resolution. For this specific molecule, tailing often points to secondary interactions with the stationary phase.

Answer:

Peak tailing occurs when a single analyte experiences multiple retention mechanisms within the column.[8][9] While the primary retention mechanism on a C18 column is hydrophobic interaction, unwanted secondary interactions can delay a portion of the analyte molecules, creating a "tail."

• Primary Cause: Silanol Interactions

  • Mechanism: Standard silica-based C18 columns have residual, unreacted silanol groups (Si-OH) on the surface.[10] At mobile phase pH values above approximately 3, these silanols can become ionized (Si-O⁻), creating negatively charged sites.[8][11] The phenolic hydroxyl group on the tyrosine residue of your analyte can interact with these sites, causing peak tailing.[8]

  • Solution 1: Adjust Mobile Phase pH: Lowering the mobile phase pH (e.g., to pH 2.5-3.0 with formic acid or TFA) will protonate the silanol groups, neutralizing them and minimizing these secondary interactions.[8][12] This is often the most effective way to improve peak shape for compounds with acidic or basic functional groups.[13]

  • Solution 2: Use an End-Capped Column: Modern, high-purity silica columns are often "end-capped," meaning the residual silanols are chemically derivatized with a small silylating agent to make them less active.[8][12] Using a well-deactivated, end-capped C18 column is highly recommended for this type of analyte.[10]

• Other Potential Causes:

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.[12] To check for this, dilute your sample by a factor of 10 and reinject. If the peak shape improves, mass overload was the issue.

  • Column Void or Blocked Frit: A physical disruption of the column packing material or a partially blocked inlet frit can create non-uniform flow paths, leading to peak distortion for all peaks in the chromatogram.[12] If all peaks are tailing, this is a strong possibility. This is often confirmed by replacing the column.[8]

  • Extra-Column Volume: Excessive tubing length or wide-bore tubing between the injector, column, and detector can cause peak broadening and tailing.[10][11]

Frequently Asked Questions (FAQs)

This section provides foundational knowledge for building a robust HPLC method for N-Cbz-glycyl-L-tyrosine benzyl ester from the ground up.

Question: What is a good starting point for column and mobile phase selection?

Answer:

A systematic approach to method development begins with selecting a column and mobile phase that are well-suited to the analyte's properties.

N-Cbz-glycyl-L-tyrosine benzyl ester is a moderately large (MW = 405.45 g/mol ), hydrophobic molecule due to the Cbz and benzyl protecting groups.[1] It possesses two key ionizable sites: the phenolic hydroxyl on tyrosine (pKa ~10) and the C-terminal carboxylic acid (pKa ~3-4). The ionization state of these groups dramatically affects retention and selectivity.[13][14][15]

Parameter	Recommendation	Rationale
Column	C18, 5 µm or 3 µm particle size	The high hydrophobicity of the analyte makes a C18 stationary phase the logical first choice for good retention.
(e.g., 150 x 4.6 mm)	Standard column dimensions provide a good balance of efficiency and capacity.
End-capped, high-purity silica	Minimizes secondary silanol interactions that can cause peak tailing.[8][10]
Mobile Phase A	0.1% Formic Acid or 0.1% TFA in Water	Sets the pH low (~2.5-3.0) to suppress ionization of silanol groups and the analyte's carboxylic acid, promoting sharp peaks and consistent retention.[8]
Mobile Phase B	0.1% Formic Acid or 0.1% TFA in Acetonitrile	Acetonitrile is a common and effective organic modifier for peptide and peptide-like separations.[16][17]
Gradient	Start at 5-10% B, ramp to 95% B over 20-30 min	A broad initial gradient is used for scouting runs to determine the approximate elution time.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Temperature	30 °C	A controlled temperature ensures retention time reproducibility.[5]
Detection	UV at 254 nm or 220 nm	The benzyl and Cbz groups provide strong UV absorbance. 220 nm is suitable for the peptide backbone.[18]

Question: How do I systematically optimize the retention time and resolution?

Answer:

Once you have an initial separation, optimization involves systematically adjusting parameters to achieve the desired retention time, resolution, and peak shape.

• Gradient Adjustment: Based on your initial scouting run, adjust the gradient to improve resolution around your peak of interest. For peptide-like molecules, a shallow gradient is often required to achieve good separation from impurities.[17][19]

  • If retention is too short: Decrease the starting %B or make the gradient slope shallower (e.g., increase the gradient time).

  • If retention is too long: Increase the starting %B or make the gradient steeper.

• Solvent Selection: While acetonitrile is a good starting point, switching the organic modifier to methanol can significantly alter selectivity, which is the relative spacing of peaks.[20][21] Methanol is more viscous and generally a weaker solvent than acetonitrile in reversed-phase, which can change the elution order of closely related compounds.

• pH Adjustment: Mobile phase pH is a powerful tool for manipulating the retention of ionizable compounds.[14][15] While low pH is a safe starting point, exploring a mid-range or high pH (on a pH-stable column) can provide dramatic changes in selectivity, potentially resolving co-eluting impurities. Be cautious when working near the analyte's pKa, as this can lead to peak broadening or splitting.[11]

• Temperature Optimization: Increasing the column temperature generally decreases retention time and reduces mobile phase viscosity, which can lead to sharper peaks.[5] However, it can also alter selectivity. Varying the temperature between 25°C and 40°C can be a useful optimization step.

The following diagram illustrates a logical workflow for troubleshooting common HPLC retention time issues.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. N-benzyloxycarbonyl-l-tyrosine | C17H17NO5 | CID 712438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 6. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 10. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 11. chromtech.com [chromtech.com]
• 12. acdlabs.com [acdlabs.com]
• 13. biotage.com [biotage.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 16. mdpi.com [mdpi.com]
• 17. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 18. Development and validation of a HPLC method for the determination of chemical and radiochemical purity of O-(2-[18F]fluoroethyl-l-tyrosine ([18F]FET)), a PET radiotracer for the imaging of brain tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. mac-mod.com [mac-mod.com]

Preventing spontaneous ester hydrolysis during N-Cbz-glycyl-L-tyrosine benzyl ester storage

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation of protected dipeptides like N-Cbz-glycyl-L-tyrosine benzyl ester (Z-Gly-Tyr-OBzl) . While the Cbz group provides robust N-terminal protection, the C-terminal benzyl ester is a classic Achilles' heel if storage conditions are not meticulously controlled.

This guide synthesizes field-proven methodologies to troubleshoot and prevent ester hydrolysis, ensuring the structural integrity of your compounds.

Section 1: The Causality of Ester Hydrolysis (FAQ)

Q: Why does my Z-Gly-Tyr-OBzl undergo spontaneous hydrolysis even when stored as a solid powder? A: Ester hydrolysis is fundamentally a water-driven cleavage reaction that yields the parent carboxylic acid (Z-Gly-Tyr-OH) and benzyl alcohol[6]. Even in seemingly "dry" solid states, micro-condensation from ambient humidity provides the necessary water [2]. Furthermore, trace impurities from synthesis (e.g., residual TFA from cleavage steps or DIPEA from couplings) act as potent catalysts [7]. The phenolic hydroxyl group on the tyrosine residue can also alter the local microenvironment, making the ester more susceptible to nucleophilic attack if moisture is present [8].

Q: Is the benzyl ester inherently unstable? A: No. Benzyl esters are generally robust and stable under neutral conditions [5]. However, their stability is strictly dependent on the absence of catalytic acids/bases and moisture. Storing the compound in a standard frost-free freezer without proper desiccation actually accelerates degradation because these freezers undergo auto-defrost cycles that introduce high humidity and temperature fluctuations[5].

Logical flow of spontaneous ester hydrolysis driven by moisture and trace catalysts.

Section 2: Troubleshooting Diagnostics

Issue 1: LC-MS shows a mass shift of -90 Da (loss of benzyl group + addition of H).

• Root Cause: Complete hydrolysis of the benzyl ester to the free acid.

• Diagnostic Steps: Check the pH of the reconstituted sample. If it deviates from pH 6.0-7.0, residual synthetic catalysts are present [7]. Inspect the storage vial; if it wasn't purged with an inert gas, atmospheric moisture has permeated the seal[5].

Issue 2: The peptide powder appears sticky, glassy, or clumped.

• Root Cause: Deliquescence. The peptide has absorbed atmospheric moisture, creating a localized aqueous microenvironment that aggressively drives hydrolysis [3].

• Resolution: Re-lyophilize the peptide immediately from a neutral aqueous/acetonitrile mixture to remove water, then transition to the rigorous storage protocol outlined below [4].

Section 3: Quantitative Stability Matrix

To make informed decisions about your workflow, reference this data summary comparing the stability of Z-Gly-Tyr-OBzl across different environmental conditions.

Storage State	Temperature	Atmospheric Control	Estimated Half-Life ( t1/2​ )	Primary Degradation Risk
Solution (Aqueous)	+4°C	Ambient Air	< 1 Week	Rapid base/acid-catalyzed hydrolysis [3]
Solid (Unsealed)	-20°C	Ambient Air	1-3 Months	Micro-condensation from frost cycles [5]
Solid (Desiccated)	-20°C	Argon Purged	> 2 Years	Negligible (Kinetic freezing) [8]
Solid (Desiccated)	-80°C	Argon Purged	> 3 Years	Negligible (Absolute stability) [8]

Section 4: Self-Validating Storage Protocol

To guarantee trustworthiness, every step in this protocol is designed as a self-validating system —meaning each action has a built-in physical or visual fail-safe to confirm success and prevent downstream errors.

Step 1: Deep Lyophilization Lyophilize the peptide until the powder is highly fluffy and free-flowing.

• Validation: If the powder is sticky, residual moisture or solvent remains. Do not proceed until a dry, electrostatic powder is achieved.

Step 2: Single-Use Aliquoting Divide the master batch into single-use vials[2].

• Validation: By isolating aliquots, the degradation of one vial (e.g., due to a compromised seal) physically cannot contaminate or introduce moisture to the master batch.

Step 3: Inert Gas Purging Gently blanket the open vial with a stream of heavy inert gas (Argon is preferred over Nitrogen) [5].

• Validation: Argon is denser than air; it physically displaces oxygen and moisture, sinking to the bottom of the vial to create an invisible, protective barrier over the peptide.

Step 4: Active Desiccation Chamber Place the tightly capped vials into a secondary airtight container filled with an indicating desiccant (e.g., Drierite) [3].

• Validation: The desiccant acts as a visual fail-safe. If the blue crystals turn pink, the atmospheric seal has been breached, alerting you to moisture ingress before the peptide degrades.

Step 5: Cryogenic Storage Transfer the secondary container to a non-frost-free -20°C or -80°C freezer[4].

• Validation: Deep freezing halts the kinetic energy required for the hydrolysis activation barrier.

Step 6: Thermal Equilibration (Critical Pre-Use Step) Before opening a vial, remove it from the freezer and let it sit at room temperature for 30-60 minutes [4].

• Validation: Condensation will form on the outside of the vial. Once the vial reaches room temperature, it is safe to open. If you open it while cold, condensation will form on the inside, instantly ruining the anhydrous environment you just built.

Step-by-step self-validating workflow to prevent moisture ingress and ester hydrolysis.

References

• "Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance." carbodiimide.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEE8szW1Gvr_CejvSy91DA6-hXIK61YvvzYDySs5HJyuA5U7-OnSk8rPle2Tj9myCAy5k_yhZTx-8ZddVbgu4fOn2CfxzUkjnhz0MrOpdyFHHPW-6fehokt67MjY3YRvy8Y3sMGiL8b3EcpfCgdztZiK4jlj_BFvEDYJ65mLmnEcU3aw4CEvjej-gF_um61kRpV8SrRWFSAKZpwPNLYaHCqd06Ubw==]
• "Peptide Storage Guide." creative-peptides.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHU6T-_viBqWy9TZQ6edeI-oZQhP93pctWKwE_PkGrt1jgipz1_JQqgrV-Z1H9jIJ5K3Tnq7kI-wUL3snq8LNp5uNp6rDD9vvuXstnIK1FdQzjp6vg2VUAcaY1Iv_PUcreWsIbZI_IZTtb4H5ajJAX7IQaeG743V96I4aGT-L2UgJJGN5SOFg==]
• "Peptide Storage and Handling Guidelines." genscript.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHTAyIZpRXaV7BbBMd-E80DeR41oLbdF3DhoCddi0qzH3f3LCjaeL4GaZj3ih1LwM7wFimXwnKyL-E7ISJFxpprHPHlL2yXlP0DRK9PINZgK4tQN0v8SWbcixLZdUNV73krn_x8E_w6O_X2v0WKL-sLHAv27yHn]
• "Storage and Handling Synthetic Peptides." sigmaaldrich.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEgySI5p5z4UHmluVrbB-I8s6giRDGMJ8lLJjtcqNPckcuyWiYdhJmgZ8yADTN1z0c--6VnCHV2I8fZ7jhSsT6qF3v_aOKX7PMzGXvSnibEZcCTEqiIclfJJlgAhqTojeZrNn7pNGMMOyFdi3RTd2IWcm9ck7h-octAcdP6Rr2lmXRhGKTFq6KM-4up16VmjA-8JyRjHLZR8gSJe8y4hdK1QI3EojM45UpBd0iIz8J-LrA=]
• "Any advice about the stability of ester and carbamate containing compounds?" researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHKT6rCoiACEZ7ZlDzLeKzKyNjCoZ3cTW6ucx3yFn5POdfmCe7zCGkSVCmdgG9MHcCGXgo0Z88uP4fQhegJpePdaq1y9F07F4W_67ZB91GmTBU-YwKTaFW6u4Mkhb11Dr3wQ-HvZlVfJthBNaHrPfQD3XzYSCKGSkdyo9BpvMxNMIn9NGsktv2WJXjFqcIpPicLE_AJs-kcYVqzEbJGtYgIT7-xdob3rA==]
• "Preventing the hydrolysis of isoamyl propionate during storage." benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFS4nZcwOFIUNh-jcRelbysfqKUm4cAgp5jmURmWSjU1jL4zwPPrudVqM3DyPjGEb3mv4JP9pHlm7poNWFddFbaHJYjL29f5ZzyO1mR6T0vS5ssaWZs-6XtjvZlLE-xogCyU-tW4gKfC3HexHc6nXORKsqnHse1ybGwEFUqsuJudduFBh0xaS90ar2OzKiYMkdrgV3EsvyLCpVreQ==]
• "Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions." benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFABg2CKDHcEGNLCjRK5indQAIO4w01iRKXQxztuvT3RhW9gYDiOVBINvCQrWXYtO2Y-h9scjPp1Pr5zjHzLSni0QTakGH9BHVvQaIT1Mz2Pgwr9HcKvq_sWVFBa4erLjK_C49tCVyqBytHnieaD5jvU1z3xRLvRRmuloqFakTZk61Tbv9MCa11zLHFvOU3Q0jQplVTU3sVxRfLZh9gpAYjzQWjuOBSjypC7JoSlY_5urC7bfv-vMyYCg==]
• "Stability and Storage of Z-Glu(OBzl)-OH: A Technical Guide." benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH4hL5TVErkK_F_DOCJ6Crt3g_6IVtE6EUbuTCi_-J9nePogNKjwNLQ7lWxPkFhDMFNBz5wauZopuzFIDIlfHGwdm90u1W4OJC7dhXEOCflzq45jIAHiL0m3H3S7z1vPAyZQqZDDQ83OEX09KrplKhe9piBjStx08IiyB63eeUz9dstNBOzCHA_dFyu3pse0_DCAYGYNw==]

Purification techniques for N-Cbz-glycyl-L-tyrosine benzyl ester synthesis impurities

Technical Support Center: N-Cbz-glycyl-L-tyrosine Benzyl Ester

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis and purification of N-Cbz-glycyl-L-tyrosine benzyl ester (Z-Gly-Tyr-OBzl). This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in obtaining this crucial dipeptide intermediate in high purity. My goal is to provide not just protocols, but the underlying chemical principles and field-proven insights to help you troubleshoot and optimize your purification strategy. We will explore the "why" behind each step, ensuring a robust and reproducible process.

Troubleshooting Guide: Common Purification Hurdles

This section addresses specific, hands-on problems you might face post-synthesis. Each question is followed by an in-depth analysis of potential causes and actionable solutions.

Q1: My TLC plate shows multiple spots, and my crude product is a persistent oil that won't solidify. What's happening and how do I proceed?

A1: This is a very common scenario in peptide synthesis, often pointing to the presence of multiple impurities that disrupt the crystal lattice of the desired product. An oily product is typically a mixture.[1]

Possible Causes & Identification:

• Unreacted Starting Materials: N-Cbz-glycine (acidic) and L-tyrosine benzyl ester (basic) are common culprits. They can be visualized on TLC, often with different retention factors (Rf) than the product.

• Coupling Reagent Byproducts: If you used a carbodiimide like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), the corresponding urea byproducts (Dicyclohexylurea - DCU, or EDU) are major impurities. DCU, in particular, is notorious for being sparingly soluble in many organic solvents, often precipitating from the reaction mixture but sometimes remaining partially dissolved.[2]

• Excess Base: Tertiary amines like triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA), if not fully removed, can render the product oily.

Recommended Solution: The Liquid-Liquid Extraction Gauntlet

Before attempting crystallization or chromatography, a rigorous aqueous work-up is essential to remove the bulk of these impurities. This process systematically targets impurities based on their acid-base properties.

**dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial"]; edge [color="#4285F4", fontname="Arial"];

} } Caption: Aqueous work-up workflow for crude dipeptide purification.

Step-by-Step Protocol: Aqueous Work-up

• Dilute the crude reaction mixture with an organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Transfer the solution to a separatory funnel.

• Acid Wash: Wash the organic layer twice with equal volumes of 1M HCl or 10% citric acid. This protonates and extracts basic impurities.[3]

• Base Wash: Wash the organic layer twice with equal volumes of saturated sodium bicarbonate (NaHCO₃) solution. This deprotonates and extracts acidic impurities.[3]

• Brine Wash: Wash once with a saturated sodium chloride (brine) solution to remove residual water and salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the solvent under reduced pressure.

After this procedure, your product should be significantly cleaner. If it's still an oil, it may now solidify upon standing or scratching with a glass rod. If not, proceed to chromatography.

Q2: I've performed the work-up, but my NMR spectrum still shows a complex aromatic region and extra signals. How do I identify these impurities and remove them?

A2: Lingering impurities after a work-up are typically neutral and have polarities similar to your product, making them difficult to separate by simple extraction. Flash column chromatography is the definitive next step.

Common Neutral Impurities & Their Characteristics:

Impurity	Origin	1H NMR Signature (Typical)	Polarity vs. Product
Dicyclohexylurea (DCU)	DCC coupling reagent	Broad NH signals (~5-6 ppm), complex aliphatic multiplets (~1-4 ppm)	Less polar
Benzyl Alcohol	Hydrolysis of Cbz group or benzyl ester	Singlet ~4.6 ppm (CH₂), multiplet ~7.3 ppm (Ar-H)	More polar
Dibenzyl Carbonate	Side reaction of benzyl chloroformate	Singlet ~5.2 ppm (CH₂), multiplet ~7.4 ppm (Ar-H)	Less polar
3-Benzyltyrosine	Acid-catalyzed rearrangement of O-benzyl group[4]	Complex aromatic signals, shifted from the main product's tyrosine peaks	Similar polarity

Recommended Solution: Flash Column Chromatography

Flash chromatography separates compounds based on their differential adsorption to a stationary phase (usually silica gel) and elution with a mobile phase.[5]

**dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial"]; edge [color="#34A853", fontname="Arial"];

} } Caption: Workflow for flash column chromatography purification.

Step-by-Step Protocol: Flash Column Chromatography

• TLC Analysis: First, determine the optimal solvent system using TLC. Spot your crude material on a silica gel plate and test different mobile phases. A good system will show clear separation between your product spot and impurities, with the product having an Rf value of ~0.25-0.35.

  • Starting Solvent Systems:

    • Hexane:Ethyl Acetate (e.g., start at 3:1, move to 1:1)

    • Dichloromethane:Methanol (e.g., start at 99:1, move to 95:5)

• Column Packing: Prepare a silica gel column, packing it with your chosen eluent system (starting with the less polar mixture if using a gradient).

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase (or DCM) and load it onto the column. For less soluble materials, you can adsorb the compound onto a small amount of silica gel (dry loading).

• Elution: Begin eluting with the mobile phase. If using a gradient, gradually increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate).

• Fraction Collection: Collect fractions and monitor them by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent by rotary evaporation to yield the purified dipeptide.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for removing DCU (Dicyclohexylurea)?

A1: DCU is a common and frustrating byproduct of DCC coupling. While mostly insoluble in many solvents, a small amount often remains. The most effective strategies are:

• Filtration: After the reaction is complete (and before the aqueous work-up), cool the reaction mixture (e.g., to 0°C) to maximize the precipitation of DCU. Filter the mixture through Celite or a sintered glass funnel.[2]

• Solvent Choice: DCU has very low solubility in diethyl ether. After concentrating your product post-workup, you can sometimes triturate the residue with cold ether, which will dissolve your product while leaving the DCU as a solid to be filtered off.

Q2: My final product has a low melting point and a broad NMR, suggesting it might be a mixture of diastereomers. How can I confirm and prevent racemization?

A2: Racemization of the activated amino acid is a known side reaction in peptide synthesis.[3] In this case, the chiral center of L-tyrosine could epimerize, leading to the formation of N-Cbz-glycyl-D-tyrosine benzyl ester.

• Confirmation: The most reliable way to confirm this is through chiral HPLC analysis. This technique uses a chiral stationary phase to separate the L-L and L-D diastereomers.

• Prevention:

  • Temperature Control: Keep the activation and coupling reaction temperatures low (typically starting at 0°C).

  • Activating Agents: The use of additives like 1-Hydroxybenzotriazole (HOBt) or Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) is known to suppress racemization during carbodiimide-mediated coupling.

  • Base Choice: Use a non-nucleophilic, hindered base like DIPEA instead of TEA, and use it in stoichiometric amounts.

Q3: Is recrystallization a viable final purification step? If so, what is a good solvent system?

A3: Absolutely. If you can obtain a solid after work-up or chromatography, recrystallization is an excellent method for achieving high purity.[6] It's particularly good at removing trace impurities that co-eluted during chromatography.

• Procedure: Dissolve your solid product in a minimum amount of a hot solvent in which it is soluble (e.g., ethyl acetate, isopropanol, or acetone). Then, slowly add a "non-solvent" in which the product is insoluble (e.g., hexanes, heptane, or diethyl ether) until the solution becomes faintly cloudy. Allow it to cool slowly to room temperature, then in an ice bath, to promote the formation of well-defined crystals.

• Recommended Systems:

  • Ethyl Acetate / Hexanes

  • Isopropanol / Water

  • Dichloromethane / Diethyl Ether

References

• BenchChem. (2025). Identifying impurities in N-Benzyl-N-Cbz-glycine using HPLC and NMR.
• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids.

• Bodanszky, M., & Kwei, J. Z. (1978). Side reactions in peptide synthesis. VI. A reexamination of the benzyl group in the protection of the side chains of tyrosine and aspartic acid. International Journal of Peptide and Protein Research, 12(2), 57-68. [Link]

• Google Patents. (n.d.). WO2012108408A1 - Method for producing dipeptide and tripeptide.

• Organic Syntheses. (n.d.). Benzyloxycarbonyl-l-alanyl-l-cysteine methyl ester. [Link]

• BenchChem. (2025). Application Notes and Protocols for Monitoring Reactions with N-Benzyl-N-Cbz-glycine.
• Bracco, F., et al. (2017).

• Biotage. (n.d.). Flash chromatography, a fast and efficient technique for purification of peptides – Part 2. [Link]

• Phenomenex. (2019). Flash Purification Methodology for Synthetic Peptides. [Link]

• ResearchGate. (2014). How to get (or crystallize) solid amino acids derivatives and peptides?. [Link]

• Chemical Communications (RSC Publishing). (n.d.). Solution-phase-peptide synthesis via the group-assisted purification (GAP) chemistry without using chromatography and recrystallization. [Link]

• ResearchGate. (n.d.). The synthesis of l-glycyl-l-tyrosine derivatives using organic-solvent stable PST-01 protease from Pseudomonas aeruginosa PST-01. [Link]

• Digital Commons @ Michigan Tech. (2024). A Convenient Synthesis of Short α-/β-Mixed Peptides as Potential.

• Jung, M. E., & Rohloff, J. C. (1985). Organic Chemistry of L-Tyrosine. 1. General Synthesis of Chiral Piperazines from Amino Acids. The Journal of Organic Chemistry, 50(24), 4909–4913. [Link]

• ChemRxiv. (n.d.). N- to C-Peptide Synthesis, Arguably the Future for Sustainable Production.

• Biotage. (n.d.). High Performance Flash Chromatography. An Alternative Technique to Rapidly and Efficiently Purify Crude Synthetic Peptides. [Link]

• Organic Syntheses. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Solid-Phase Synthesis of N-Carboxyalkyl Unn

• European Patent Office. (n.d.). Process for producing n-glycyltyrosine - EP 0950664 A1. [Link]

• Google Patents. (n.d.).

• Redalyc.org. (n.d.). Synthesis and characterization of novel α-monomers of peptide nucleic acid. [Link]

• Green, A. P., et al. (2016). Developing deprotectase biocatalysts for synthesis. Organic & Biomolecular Chemistry, 14(18), 4279-4284. [Link]

• Hawrył, M. A., et al. (2019). Application of TLC for Evaluation of the Lipophilicity of Newly Synthetized Esters: Betulin Derivatives. Molecules, 24(5), 906. [Link]

• MDPI. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. [Link]

• European Patent Office. (n.d.). IMPROVED SYNTHESIS OF TYROSINE-DERIVED DIPHENOL MONOMERS - EP 0824513 B1. [Link]

• The Royal Society of Chemistry. (2016). Supporting information_OBC_rev1. [Link]

• Rees, D. C., & Lipscomb, W. N. (1983). Crystallographic studies on apocarboxypeptidase A and the complex with glycyl-L-tyrosine. Proceedings of the National Academy of Sciences, 80(23), 7151-7154. [Link]

• NextSDS. (n.d.). CARBOBENZYLOXYGLYCYL-L-TYROSINE BENZYL ESTER — Chemical Substance Information. [Link]

• RSC Publishing. (n.d.). Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. data.epo.org [data.epo.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Side reactions in peptide synthesis. VI. A reexamination of the benzyl group in the protection of the side chains of tyrosine and aspartic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. orgsyn.org [orgsyn.org]
• 6. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

A Comparative Guide to Chymotrypsin Substrates: N-Cbz-glycyl-L-tyrosine benzyl ester vs. N-acetyl-L-tyrosine ethyl ester

Executive Summary

In the field of protease kinetics and drug development, the selection of an appropriate synthetic substrate is critical for accurately mapping enzyme active sites, screening inhibitors, and evaluating mutant proteases. For α -chymotrypsin—a model serine protease—N-acetyl-L-tyrosine ethyl ester (ATEE) serves as the gold-standard minimalist substrate for routine activity assays[1]. In contrast, N-Cbz-glycyl-L-tyrosine benzyl ester (CGTBE) is an extended substrate designed to probe secondary binding subsites and leaving-group pocket dynamics[2].

This guide objectively compares these two substrates, detailing the structural causality behind their kinetic behaviors, providing self-validating experimental protocols, and offering a decision matrix for researchers.

Mechanistic Profiling & Structural Causality

To understand the divergent applications of ATEE and CGTBE, one must analyze how they interact with the binding cleft of α -chymotrypsin using the Schechter and Berger nomenclature (S1, S2, S3 for the acyl-binding pockets; S1', S2' for the leaving group pockets).

• ATEE (The Minimalist Probe): ATEE is an N-terminal and C-terminal protected L-tyrosine derivative[3]. The tyrosine side chain fits perfectly into the hydrophobic S1 pocket, driving the primary specificity of chymotrypsin. The N-acetyl group provides minimal interaction with the S2 subsite, while the ethyl ester acts as a small, highly efficient leaving group in the S1' pocket[4]. Because it lacks extended interactions, ATEE's binding affinity ( Km​ ) is moderate, but its turnover rate ( kcat​ ) is exceptionally high, making it ideal for rapid turnover assays[5].

• CGTBE (The Extended Subsite Probe): CGTBE features a bulky carbobenzoxy (Cbz) protecting group and a glycyl spacer. The Gly residue occupies the S2 subsite, while the aromatic Cbz group extends into the S3/S4 region, providing additional van der Waals interactions that significantly lower the Km​ (increasing affinity)[2]. Furthermore, the benzyl ester replaces the small ethyl group, probing the spatial constraints and hydrophobicity of the S1' leaving-group pocket.

Schechter and Berger subsite mapping for ATEE and CGTBE binding to alpha-chymotrypsin.

Comparative Kinetic Performance

The structural differences between ATEE and CGTBE dictate their kinetic parameters and, crucially, how they must be detected in a laboratory setting. ATEE hydrolysis can be monitored via a decrease in UV absorbance at 237 nm due to the differential extinction coefficient between the ester and the resulting carboxylic acid[1].

Conversely, CGTBE cannot be reliably monitored at 237 nm. The massive UV absorbance of the Cbz and benzyl aromatic rings completely masks the subtle spectral shift of the tyrosyl ester cleavage. Therefore, CGTBE requires pH-stat titrimetry or HPLC[6][7].

Table 1: Quantitative and Operational Comparison

Parameter	N-acetyl-L-tyrosine ethyl ester (ATEE)	N-Cbz-glycyl-L-tyrosine benzyl ester (CGTBE)
Molecular Weight	251.28 g/mol [1]	504.53 g/mol
Target Protease	α -Chymotrypsin (Routine QC)	α -Chymotrypsin, Subtilisin (Structural)[2]
Primary Subsite Binding	S1, S1'	S3, S2, S1, S1'
Typical Km​ ( α -Chymotrypsin)	~0.7 - 1.0 mM[5]	~0.1 - 0.3 mM (Higher affinity due to S2/S3)
Detection Method	UV Spectrophotometry (237 nm)[1]	pH-Stat Titrimetry[6] / HPLC[7]
Solubility Preparation	Supersaturated in 85°C water[1]	Requires organic co-solvent (e.g., DMSO)

Experimental Workflows & Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include critical blanking steps to account for the spontaneous hydrolysis of ester bonds, which is a common artifact in serine protease assays.

Experimental workflow for kinetic analysis of ATEE via UV spectrophotometry vs. CGTBE via titrimetry.

Protocol A: High-Throughput UV Assay using ATEE

Causality: The cleavage of the ethyl ester alters the electron distribution of the tyrosine ring, resulting in a measurable decrease in absorbance at 237 nm[1].

• Buffer Preparation: Prepare 50 mM Potassium Phosphate buffer, pH 7.0.

• Substrate Preparation: Prepare a 10-20 mM supersaturated stock of ATEE by dissolving it in water at 85°C, followed by rapid cooling to room temperature. Note: This avoids the use of organic solvents that might inhibit sensitive enzyme variants. Use within 6-12 hours[1].

• Self-Validation (Blanking): Add 2.9 mL of buffer and 0.1 mL of ATEE stock to a UV-transparent quartz cuvette. Monitor at 237 nm for 2 minutes. The baseline must be flat; a decreasing slope indicates spontaneous chemical hydrolysis or bacterial contamination.

• Reaction: Add 10-50 µL of α -chymotrypsin solution. Mix rapidly by inversion.

• Data Acquisition: Record the decrease in absorbance ( ΔA237​ ) for 3 minutes. Calculate the initial velocity ( v0​ ) using the molar extinction coefficient difference ( Δϵ≈400 M−1cm−1 ).

Protocol B: pH-Stat Titrimetry Assay using CGTBE

Causality: Because UV monitoring is impossible due to the Cbz and benzyl groups, we measure the stoichiometric release of protons. Hydrolysis of the benzyl ester releases one equivalent of acid, which is continuously neutralized by a robotic titrator to maintain a constant pH[6].

• Buffer Preparation: Prepare a low-capacity salt solution (e.g., 20 mM KCl) to provide ionic strength without resisting the pH-stat titrator[6]. Adjust to pH 8.0.

• Substrate Preparation: Dissolve CGTBE in a minimal volume of DMSO or Acetonitrile to create a 50 mM stock, then dilute into the reaction vessel to the desired concentration (e.g., 0.1 - 2.0 mM).

• Self-Validation (Atmospheric Control): Equilibrate the reaction vessel at 25°C under a gentle stream of Nitrogen gas. Why? Atmospheric CO2​ dissolves into the unbuffered water to form carbonic acid, which the titrator will falsely read as enzyme activity. A stable baseline of NaOH addition confirms atmospheric isolation.

• Reaction: Inject the enzyme into the vessel.

• Data Acquisition: Monitor the volume of 0.01 M NaOH added per minute to maintain pH 8.0. The rate of NaOH addition is directly proportional to the rate of substrate cleavage.

Selection Guide: Decision Matrix

• Choose ATEE when: You are conducting routine enzyme quality control, high-throughput inhibitor screening, or evaluating cross-linked enzyme crystals (CLECs)[3]. Its high kcat​ , simple UV detection, and extensive literature precedent make it the most efficient choice for standard kinetic validation.

• Choose CGTBE when: You are engaged in structural biology, rational drug design, or mutant protease characterization. If you have engineered the S2 or S1' pockets of chymotrypsin or subtilisin[2], CGTBE will reveal changes in binding affinity and transition-state stabilization that ATEE is too small to detect.

Sources

• 1. N-ACETYL-L-TYROSINE ETHYL ESTER | 840-97-1 [chemicalbook.com]
• 2. N-Cbz-glycyl-L-tyrosine benzyl ester | Benchchem [benchchem.com]
• 3. ≥98%, suitable for ligand binding assays | Sigma-Aldrich [sigmaaldrich.com]
• 4. Towards a specific chromophoric substrate for α-chymotrypsin - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 5. Modification of isoleucine-16 acetylated delta-chymotrypsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 7. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Personal protective equipment for handling N-Cbz-glycyl-L-tyrosine benzyl ester

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a fundamental component of experimental design. When handling fully protected dipeptide intermediates like N-Cbz-glycyl-L-tyrosine benzyl ester (Z-Gly-Tyr-OBzl), preserving the stereochemical integrity of the molecule is inextricably linked to protecting the researcher.

This guide provides the definitive operational and disposal protocols required for this specific compound, moving beyond basic safety data to explain the chemical causality behind every handling decision.

Molecular Profile and Hazard Causality

N-Cbz-glycyl-L-tyrosine benzyl ester is a highly lipophilic, crystalline solid used extensively as an intermediate in both solution-phase and solid-phase peptide synthesis (SPPS)[1]. The presence of both the N-terminal Carboxybenzyl (Cbz/Z) group and the C-terminal benzyl ester (OBzl) dictates its physical handling characteristics:

• Aerosolization Risk: Like many Z-protected amino acids, this compound is highly crystalline and prone to accumulating electrostatic charge. This makes the fine powder highly susceptible to sudden aerosolization during weighing, presenting a severe inhalation hazard[2].

• Toxicological Profile: While not acutely lethal, the lipophilic benzyl ester moiety enhances potential dermal penetration compared to unprotected amino acids. Furthermore, structurally identical Cbz-protected peptide derivatives are classified under GHS as Aquatic Acute 1 (H400) , necessitating strict environmental containment and specialized disposal[3].

• Downstream Reactive Hazards: The standard deprotection of the Z and Bzl groups requires catalytic hydrogenolysis (Pd/C and H₂ gas)[1]. The safety of this downstream step is entirely dependent on the purity and handling of the starting material.

Quantitative Safety Parameters and PPE Specifications

To mitigate the hazards associated with Z-Gly-Tyr-OBzl, specific Personal Protective Equipment (PPE) and engineering controls must be deployed. The table below summarizes the quantitative data and the scientific rationale behind each requirement.

Parameter / Hazard	Quantitative Metric	Required PPE / Engineering Control	Scientific Rationale
Particulate Aerosolization	Particle size < 100 μm	N95 Respirator & Fume Hood (0.4–0.6 m/s)	Fine powders carry static charge; inhalation of Z-protected peptides causes severe respiratory tract irritation[2].
Dermal Absorption	MW: 462.49 g/mol	Nitrile Gloves (>0.11 mm thickness)	The benzyl ester increases lipophilicity, facilitating potential skin penetration and localized hypersensitivity.
Ocular Irritation	Solid Crystalline State	ANSI Z87.1 Chemical Safety Goggles	Mechanical abrasion from the crystalline structure can cause corneal micro-abrasions upon contact.
Aquatic Toxicity	Aquatic Acute 1 (H400)	GHS09 Labeled Waste Containers	Prevents environmental release; highly toxic to aquatic life with long-lasting effects[3].

Self-Validating Operational Workflows

A robust safety protocol must be self-validating—meaning it incorporates immediate physical feedback to confirm safety. If a step fails, the process naturally halts before exposure occurs.

Protocol A: Anti-Static Weighing and Transfer

• Fume Hood Verification: Ensure the fume hood is operational with a face velocity between 0.4 and 0.6 m/s. This captures aerosolized particulates without causing excessive turbulence that could blow the powder out of the weigh boat.

• Static Neutralization: Pass an anti-static zero-stat gun over the weighing balance and the chemical container.

  • Self-Validating Checkpoint: If the powder clings to the sides of the stainless-steel spatula or jumps out of the weigh boat, static is still present. Halt the transfer and re-apply the zero-stat gun immediately.

• Tare and Transfer: Place a conductive, anti-static weigh boat on the balance. Transfer the required mass of N-Cbz-glycyl-L-tyrosine benzyl ester.

• In-Hood Solubilization: Before removing the compound from the hood, dissolve the powder in your primary reaction solvent (e.g., DMF, Methanol, or DCM). Transporting the compound in a closed solution flask eliminates the risk of dust inhalation during transit to the reaction vessel.

Protocol B: Safe Deprotection (Catalytic Hydrogenolysis)

Context: Removing the Cbz and Benzyl ester groups simultaneously requires highly flammable hydrogen gas and a pyrophoric catalyst[1].

• Inert Atmosphere Setup: Purge the reaction flask containing the dissolved Z-Gly-Tyr-OBzl with Argon for 15 minutes to displace all ambient oxygen.

• Catalyst Addition: Carefully add Palladium on Carbon (Pd/C, 10% w/w) strictly under the Argon blanket.

  • Self-Validating Checkpoint: If the reaction flask becomes warm to the touch before H₂ is introduced, oxygen has breached the system and is reacting with the solvent/catalyst. Immediately flood the system with Argon and halt the procedure.

• Hydrogenation: Introduce H₂ gas (1 atm) via a balloon or Parr shaker. Monitor the reaction via TLC until the starting material is entirely consumed.

• Filtration and Catalyst Quenching (Critical): Purge the system with Argon before opening. Filter the reaction mixture through a pad of Celite to remove the Pd/C. Immediately transfer the used Celite/catalyst pad into a beaker of water to quench the pyrophoric hazard before disposing of it in the solid hazardous waste bin.

Spill Response and Environmental Disposal Plan

Because N-Cbz-glycyl-L-tyrosine benzyl ester shares the Aquatic Acute 1 classification of similar Cbz-peptides[3], it cannot be washed down the sink under any circumstances.

• Solid Spills: Do not dry sweep. Cover the spill with damp absorbent paper to suppress dust formation. Carefully scoop the material into a designated hazardous waste container. Wash the area with a 10% methanol/water solution to dissolve residual lipophilic ester.

• Liquid Waste: Collect all organic filtrates, washings, and mother liquors containing the compound in a designated "Halogen-Free Organic Waste" container clearly labeled with the GHS09 (Environment) pictogram.

• Solid Waste: Dispose of contaminated gloves, weigh boats, and quenched catalyst pads in a sealed, labeled solid hazardous waste bin destined for high-temperature incineration.

Process Visualization

Workflow for the safe handling, deprotection, and disposal of N-Cbz-glycyl-L-tyrosine benzyl ester.

Sources

• 1. Peptide Manufacturing: Step-By-Step Guide - Bachem [bachem.com]
• 2. Z-Asp-OMe | 4668-42-2 | Benchchem [benchchem.com]
• 3. nextsds.com [nextsds.com]